3-amino-N-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C16H15N3O2S/c1-9-3-8-12-13(17)14(22-16(12)18-9)15(20)19-10-4-6-11(21-2)7-5-10/h3-8H,17H2,1-2H3,(H,19,20)
• InChI Key: DBNUWXXNTWNPNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=C(S2)C(=O)NC3=CC=C(C=C3)OC)N
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

3-amino-N-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 3-amino-N-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide involves the inhibition of CDKs and GSK-3. These enzymes play a crucial role in the regulation of various cellular processes, including cell cycle progression and apoptosis. By inhibiting these enzymes, 3-amino-N-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide can induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for the development of anticancer drugs.
Biochemical and physiological effects:
3-amino-N-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide has been found to exhibit potent inhibitory activity against CDKs and GSK-3, which are involved in the regulation of various cellular processes, including cell cycle progression and apoptosis. By inhibiting these enzymes, 3-amino-N-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide can induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for the development of anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-amino-N-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide in lab experiments is its potent inhibitory activity against CDKs and GSK-3, which makes it an attractive candidate for the development of anticancer and neuroprotective drugs. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-amino-N-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide. One of the potential directions is the development of more potent and selective inhibitors of CDKs and GSK-3 based on the structure of this compound. Another potential direction is the evaluation of the anticancer and neuroprotective activity of this compound in vivo using animal models. Additionally, the potential applications of this compound in material science, such as the development of new polymers and electronic devices, can also be explored.

Scientific Research Applications

3-amino-N-(4-methoxyphenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit potent inhibitory activity against various enzymes, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). These enzymes are involved in the regulation of various cellular processes, including cell cycle progression and apoptosis, making them attractive targets for the development of anticancer and neuroprotective drugs.